Cas no 1404196-49-1 (ethyl 5-(tert-butoxycarbonylaMino)-4,4-difluoro-2-Methylpentanoate)

• Product Name: ethyl 5-(tert-butoxycarbonylaMino)-4,4-difluoro-2-Methylpentanoate
• CAS No: 1404196-49-1
• MF: C₁₃H₂₃F₂NO₄
• MW: 295.322831392288
• CID: 4594591
• Update Time: 2025-06-10

ethyl 5-(tert-butoxycarbonylaMino)-4,4-difluoro-2-Methylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(tert-butoxycarbonylaMino)-4,4-difluoro-2-Methylpentanoate
• Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-4,4-difluoro-2-methyl-, ethyl ester

• Inchi： 1S/C13H23F2NO4/c1-6-19-10(17)9(2)7-13(14,15)8-16-11(18)20-12(3,4)5/h9H,6-8H2,1-5H3,(H,16,18)
• InChI Key： DOKGZLJEGPJMLR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)CC(F)(F)CNC(OC(C)(C)C)=O

Additional information on ethyl 5-(tert-butoxycarbonylaMino)-4,4-difluoro-2-Methylpentanoate

Ethyl 5-(tert-Butoxycarbonylamino)-4,4-Difluoro-2-Methylpentanoate (CAS No. 1404196-49-1): An Overview

Ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate (CAS No. 1404196-49-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a difluoromethyl group, and an ester functionality. These attributes make it an ideal candidate for various synthetic transformations and biological applications.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis and organic synthesis to protect amino groups from unwanted reactions. The Boc group can be readily removed under acidic conditions, making it a valuable tool in the synthesis of complex molecules. In the context of ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate, the Boc group ensures that the amino functionality remains inert during synthetic manipulations, allowing for precise control over the chemical reactions.

The presence of difluoromethyl groups in ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate is particularly noteworthy. Fluorine atoms are known for their unique electronic and steric properties, which can significantly influence the reactivity and biological activity of organic molecules. Difluoromethyl groups have been shown to enhance the metabolic stability and bioavailability of drug candidates, making them attractive for pharmaceutical development. Recent studies have demonstrated that compounds containing difluoromethyl groups exhibit improved pharmacokinetic profiles and reduced toxicity compared to their non-fluorinated counterparts.

The ester functionality in ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate adds another layer of complexity to its chemical behavior. Esters are commonly used as protecting groups for carboxylic acids and can be hydrolyzed under basic conditions to yield the corresponding carboxylic acid. This property makes ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate a useful intermediate in the synthesis of carboxylic acid derivatives, which are often key intermediates in the development of pharmaceuticals.

In terms of its synthetic applications, ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate has been utilized in the preparation of various bioactive molecules. For example, it has been employed as a building block in the synthesis of peptides and peptidomimetics, which are important in drug discovery and development. The ability to introduce specific functional groups at precise positions within a molecule is crucial for optimizing its biological activity and pharmacological properties.

Recent research has also explored the potential of ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate in the context of enzyme inhibition. Enzyme inhibitors play a critical role in treating various diseases by modulating specific biological pathways. The unique combination of functional groups in ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate allows it to interact with target enzymes in a highly specific manner, potentially leading to more effective therapeutic agents.

Furthermore, the compound's stability and solubility properties make it suitable for use in both solid-phase and solution-phase syntheses. Solid-phase synthesis techniques have revolutionized the field of combinatorial chemistry by enabling the rapid generation of large libraries of compounds for high-throughput screening. Ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate can be easily incorporated into solid-phase synthesis protocols, facilitating the production of diverse chemical libraries for drug discovery.

In conclusion, ethyl 5-(tert-butoxycarbonylamino)-4,4-difluoro-2-methylpentanoate (CAS No. 1404196-49-1) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for various synthetic transformations and biological applications. Ongoing research continues to uncover new possibilities for its use in developing novel therapeutic agents and advancing our understanding of complex biological systems.